Cas no 468743-27-3 (2-tert-butyl-5-(trifluoromethyl)-4H-pyrazol-3-one)

• Product Name: 2-tert-butyl-5-(trifluoromethyl)-4H-pyrazol-3-one
• CAS No: 468743-27-3
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 2828341
• PubChem ID: 10081771
• Update Time: 2025-04-21

2-tert-butyl-5-(trifluoromethyl)-4H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14208206
• 468743-27-3
• OPCVQBLBQQEMOM-UHFFFAOYSA-N
• DTXSID20435310
• 2-tert-butyl-5-(trifluoromethyl)-4H-pyrazol-3-one

• Inchi： 1S/C8H11F3N2O/c1-7(2,3)13-6(14)4-5(12-13)8(9,10)11/h4H2,1-3H3
• InChI Key： OPCVQBLBQQEMOM-UHFFFAOYSA-N
• SMILES： FC(C1CC(N(C(C)(C)C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 208.08234746Da
• Monoisotopic Mass: 208.08234746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų